rel-methyl 4-((1R,2R)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate

• IUPAC Name: methyl 4-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]benzoate
• InChI: InChI=1S/C17H23BO4/c1-16(2)17(3,4)22-18(21-16)14-10-13(14)11-6-8-12(9-7-11)15(19)20-5/h6-9,13-14H,10H2,1-5H3
• InChI Key: RFXMYRFJZANTGE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2CC2C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C17H23BO4
• Molecular Weight: 302.2 g/mol

Description

Rel-methyl 4-((1R,2R)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate is a useful research compound. Its molecular formula is C17H23BO4 and its molecular weight is 302.2. The purity is usually 95%.
BenchChem offers high-quality rel-methyl 4-((1R,2R)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rel-methyl 4-((1R,2R)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications of Cyclopropyl-Containing Compounds

Cyclopropyl-containing compounds, like the one mentioned, often find application in the synthesis of pharmaceuticals due to their unique reactivity and ability to stabilize reaction intermediates. For instance, cyclopropane derivatives have been extensively studied for their roles in drug development, given their potential to undergo a variety of chemical transformations. Oxidation of methylene groups activated by adjacent cyclopropanes has been explored for synthesizing carbonylcyclopropanes, which are valuable intermediates in organic synthesis. Such processes are critical in developing efficient methods for creating complex molecules with potential pharmaceutical applications (Sedenkova et al., 2018).

Benzoxaborole Compounds in Therapeutic Uses

Benzoxaboroles, while structurally distinct from the compound , share relevance due to their boron-containing moieties. These compounds have found a broad spectrum of applications in medicinal chemistry over the last decade, notably in anti-bacterial, anti-fungal, and anti-inflammatory agents. The benzoxaborole scaffold has been instrumental in the discovery of new classes of therapeutics, highlighting the importance of boron heterocycles in drug design and development. The physicochemical and drug-like properties of benzoxaboroles, including their ease of synthesis and unique mechanism of action, underline the potential utility of boron-containing compounds in pharmaceutical research (Nocentini et al., 2018).